Cas no 77356-11-7 (3-(methoxymethyl)oxetan-3-ol)

• Product Name: 3-(methoxymethyl)oxetan-3-ol
• CAS No: 77356-11-7
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD32749204
• CID: 5618240
• PubChem ID: 105427130
• Update Time: 2025-10-23

3-(methoxymethyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanol, 3-(methoxymethyl)-
• 3-(methoxymethyl)oxetan-3-ol

• MDL： MFCD32749204
• Inchi： 1S/C5H10O3/c1-7-2-5(6)3-8-4-5/h6H,2-4H2,1H3
• InChI Key： GPMWZLHKOHHKFG-UHFFFAOYSA-N
• SMILES： O1CC(COC)(O)C1

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 187.5±15.0 °C(Predicted)
• pka: 12.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-(methoxymethyl)oxetan-3-ol

3-(Methoxymethyl)oxetan-3-ol (CAS No. 77356-11-7): A Comprehensive Overview

3-(Methoxymethyl)oxetan-3-ol, also known by its CAS registry number 77356-11-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of cyclic ethers, specifically oxetanes, which are four-membered rings containing one oxygen atom. The presence of a methoxy group and a hydroxyl group in its structure makes it a versatile molecule with diverse functional groups that can be exploited for various purposes.

The molecular formula of 3-(methoxymethyl)oxetan-3-ol is C5H10O2, and its molecular weight is approximately 102.14 g/mol. The compound exists as a colorless liquid with a pleasant odor, making it suitable for use in applications where sensory properties are important. Its physical properties, such as boiling point and melting point, have been well-documented, and recent studies have further elucidated its thermal stability under various conditions.

One of the key areas where 3-(methoxymethyl)oxetan-3-ol has shown promise is in the field of pharmaceuticals. Researchers have explored its potential as a precursor for drug delivery systems, particularly in the development of biodegradable polymers. These polymers can be used to encapsulate drugs, ensuring controlled release and improved bioavailability. Recent advancements in polymer chemistry have highlighted the importance of such compounds in creating sustainable and efficient drug delivery mechanisms.

In addition to its pharmaceutical applications, 3-(methoxymethyl)oxetan-3-ol has also found utility in the synthesis of advanced materials. For instance, it serves as an intermediate in the production of high-performance adhesives and coatings. Its ability to form strong bonds with various substrates makes it valuable in industries such as automotive manufacturing and electronics. Furthermore, its role in the synthesis of bio-based materials aligns with the growing demand for environmentally friendly products.

The synthesis of 3-(methoxymethyl)oxetan-3-ol involves a multi-step process that typically begins with the oxidation of an appropriate alcohol precursor. Recent studies have focused on optimizing these synthesis pathways to enhance yield and reduce environmental impact. For example, researchers have explored the use of enzymatic catalysts to facilitate key steps in the reaction sequence, demonstrating the potential for greener chemical processes.

From a structural perspective, 3-(methoxymethyl)oxetan-3-ol exhibits interesting stereochemical properties due to the presence of chiral centers within its molecule. This has led to investigations into its enantioselective synthesis, which is crucial for applications requiring high optical purity. The ability to control stereochemistry during synthesis opens up new possibilities for its use in asymmetric catalysis and chiral resolution techniques.

Another area where 3-(methoxymethyl)oxetan-3-ol has shown potential is in the field of agrochemicals. Its ability to act as a plant growth regulator has been explored in recent agricultural studies, where it has been shown to enhance crop yields under certain conditions. This application underscores the versatility of the compound across different industries and highlights its importance as a multi-functional chemical entity.

Recent advancements in analytical techniques have also contributed to a deeper understanding of 3-(methoxymethyl)oxetan-3-ol's behavior under various environmental conditions. For instance, studies using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its stability and reactivity when exposed to light, heat, or moisture. These findings are essential for determining optimal storage conditions and ensuring product longevity.

In conclusion, 3-(methoxymethyl)oxetan-3-ol (CAS No. 77356-11-7) is a compound with remarkable versatility and potential across multiple industries. Its unique chemical structure, combined with recent research advancements, positions it as an important tool in modern chemistry and materials science. As ongoing studies continue to uncover new applications and optimize existing processes, this compound is poised to play an increasingly significant role in both academic research and industrial production.